Fabrication of mesoporous carbon supported Ni–Mo catalysts for the enhanced conversion of glucose to ethylene glycol†

New Journal of Chemistry Pub Date: 2020-08-18 DOI: 10.1039/D0NJ03196H

Abstract

Mesoporous carbon (MC)-supported Ni–Mo catalysts with varying amounts of Ni (x = 0, 3, 6 and 9 wt%) and Mo (y = 0, 10, 15 and 20 wt%) were prepared using the wet-impregnation method and characterized. Their catalytic activity in the selective conversion of aqueous glucose solution (15 wt%) to ethylene glycol (EG) in a batch reaction was investigated. A catalyst, with 3% Ni and 15% Mo on MC showed the highest activity and selectivity. The complete conversion of glucose with 63.2% yield of EG was obtained in a reaction conducted for 6 h at 200 °C and 40 bar hydrogen pressure. A synergistic enhancement in catalytic performance was found when both Ni and Mo were present in the catalyst composition. The dispersion of Mo enhanced in presence of Ni and a part of Mo was reduced from +6 to lower oxidation states (+5 and +4), which imparted the acidity of the catalyst. Ni facilitated the hydrogenation activity and acid sites on Mo led to the retro-aldol reaction forming higher amounts of EG. The catalyst was found to be reusable.

Graphical abstract: Fabrication of mesoporous carbon supported Ni–Mo catalysts for the enhanced conversion of glucose to ethylene glycol
Fabrication of mesoporous carbon supported Ni–Mo catalysts for the enhanced conversion of glucose to ethylene glycol†
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